Cas no 51103-57-2 (8,11a-Methano-11aH-cyclohepta[a]naphthalene-4,9-dimethanol,tetradecahydro-3,9-dihydroxy-4,11b-dimethyl-, 9-acetate,(3R,4R,4aR,6aS,8R,9R,11aS,11bS)-)

• Product Name: 8,11a-Methano-11aH-cyclohepta[a]naphthalene-4,9-dimethanol,tetradecahydro-3,9-dihydroxy-4,11b-dimethyl-, 9-acetate,(3R,4R,4aR,6aS,8R,9R,11aS,11bS)-
• CAS No: 51103-57-2
• Molecular Formula: C₂₂H₃₆O₅
• Molecular Weight: 380.51824
• CID: 375775
• PubChem ID: 193852

8,11a-Methano-11aH-cyclohepta[a]naphthalene-4,9-dimethanol,tetradecahydro-3,9-dihydroxy-4,11b-dimethyl-, 9-acetate,(3R,4R,4aR,6aS,8R,9R,11aS,11bS)- Properties

Names and Identifiers

• 8,11a-Methano-11aH-cyclohepta[a]naphthalene-4,9-dimethanol,tetradecahydro-3,9-dihydroxy-4,11b-dimethyl-, 9-acetate,(3R,4R,4aR,6aS,8R,9R,11aS,11bS)-
• aphidicolin-17-monoacetate
• [3,9-Dihydroxy-4-(hydroxymethyl)-4,11b-dimethyltetradecahydro-8,11a-methanocyclohepta[a]naphthalen-9-yl]methyl acetate
• DTXSID80965385
• 51103-57-2
• [(2S,5R,6R,7R,10S,12R,13S)-5,13-Dihydroxy-6-(hydroxymethyl)-2,6-dimethyl-13-tetracyclo[10.3.1.01,10.02,7]hexadecanyl]methyl acetate
• Aphidicolin-17-acetate
• 8,11a-Methano-11aH-cyclohepta(a)naphthalene-4,9-dimethanol, tetradecahydro-3,9-dihydroxy-4,11b-dimethyl-, alpha9-acetate, (3alpha,4alpha,4aalpha,6abeta,8beta,9beta,11abeta,11bbeta)-

• InChIKey： GAPINCSXTLCIPV-AWEAMKMDSA-N
• Inchi： InChI=1S/C22H36O5/c1-14(24)27-13-22(26)9-8-21-11-16(22)10-15(21)4-5-17-19(2,12-23)18(25)6-7-20(17,21)3/h15-18,23,25-26H,4-13H2,1-3H3/t15-,16+,17-,18+,19-,20-,21?,22+/m0/s1
• SMILES： CC(=O)OCC1(CCC23CC1CC2CCC4C3(CCC(C4(C)CO)O)C)O

Computed Properties

• Exact Mass: 380.25638
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 380.25627424g/mol
• Heavy Atom Count: 27
• Complexity: 622
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aphidicolane and stemodane diterpenoids